Cas no 1339806-71-1 (5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 1339806-71-1
• MF: C₉H₈F₃N
• MW: 187.161732673645
• MDL: MFCD17226534
• CID: 4589546
• PubChem ID: 62814345
• Update Time: 2025-05-24

5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline
• Quinoline, 5,6,8-trifluoro-1,2,3,4-tetrahydro-

• MDL： MFCD17226534
• Inchi： 1S/C9H8F3N/c10-6-4-7(11)9-5(8(6)12)2-1-3-13-9/h4,13H,1-3H2
• InChI Key： GRSFRMAHHGMYFW-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=C(F)C=C2F)CCC1

Additional information on 5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline

5,6,8-Trifluoro-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

5,6,8-Trifluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1339806-71-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound belongs to the broader class of tetrahydroquinolines, which are known for their unique structural properties and potential applications in drug design. The presence of three fluorine atoms at positions 5, 6, and 8 introduces a level of complexity and functionality that makes this compound particularly intriguing for researchers.

The synthesis of 5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, a 2023 study published in *Organic Letters* demonstrated a novel approach using fluorination reactions under mild conditions to achieve high regioselectivity. This breakthrough has significant implications for large-scale production and application in drug development.

One of the most promising applications of 5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline lies in its potential as a building block for complex molecules. Its rigid structure and fluorinated substituents make it an ideal candidate for constructing bioactive compounds with tailored pharmacokinetic properties. Researchers have explored its use in designing antiviral agents, where the fluorine atoms contribute to enhanced stability and bioavailability.

Moreover, the compound has shown potential in the field of optoelectronics. A 2023 study in *Chemistry of Materials* highlighted its ability to form self-assembled monolayers with unique electronic properties. These findings suggest that 5,6,8-trifluoro-1,2,3,4-tetrahydroquinoline could be utilized in the development of advanced materials for organic light-emitting diodes (OLEDs) and sensors.

In terms of biological activity, recent research has focused on evaluating the compound's effects on cellular pathways. A study published in *Journal of Medicinal Chemistry* revealed that 5,6,8-trifluoro-1,2,3,tetrahydroquinoline exhibits selective inhibition against certain kinases involved in cancer progression. This discovery opens new avenues for its application in targeted cancer therapies.

The structural versatility of 5,,6,,8-trifluoro-1,,2,,3,,4-tetrahydroquinoline also makes it a valuable tool in academic research. Its ability to undergo various post-synthetic modifications allows chemists to explore a wide range of chemical transformations. For example, researchers have successfully incorporated it into macrocyclic structures for applications in drug delivery systems.

From an environmental standpoint,5,,6,,8-trifluoro-1,,2,,3,,4-tetrahydroquinoline has been assessed for its biodegradability and eco-toxicity. Preliminary studies indicate that under controlled conditions,the compound exhibits moderate biodegradation rates,a finding that aligns with current regulatory standards for chemical safety.

In conclusion,5,,6,,8-trifluoro-1,,2,,3,,4-tetrahydroquinoline(CAS No. 1339806-71-1) stands as a testament to the ingenuity of modern organic chemistry.Its unique properties and diverse applications continue to inspire innovative research across multiple disciplines.As advancements in synthetic methods and materials science unfold,this compound is poised to play an increasingly important role in both academic and industrial settings.